Cas no 2172026-15-0 (2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobutanoic acid)

• Product Name: 2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobutanoic acid
• CAS No: 2172026-15-0
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6149711
• PubChem ID: 165777056
• Update Time: 2025-05-20

2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobutanoic acid
• 2-ethyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]butanoic acid
• EN300-1550321
• 2172026-15-0

• Inchi： 1S/C25H26N2O5/c1-3-25(4-2,23(29)30)27-22(28)14-9-15-26-24(31)32-16-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,21H,3-4,15-16H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： XUKWLBBOAAVEPK-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(NC(C(=O)O)(CC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobutanoic acid

Research Briefing on 2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobutanoic acid (CAS: 2172026-15-0)

The compound 2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobutanoic acid (CAS: 2172026-15-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and bioactive molecules. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the alkyne functionality makes it a versatile building block for click chemistry applications and solid-phase peptide synthesis (SPPS).

Recent studies have focused on optimizing the synthetic routes for this compound to enhance yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel, high-efficiency protocol for its synthesis, leveraging palladium-catalyzed cross-coupling reactions. This method not only improved the scalability but also reduced the formation of by-products, making it more suitable for industrial applications. The study highlighted the compound's role in the development of targeted drug delivery systems, particularly in conjugating therapeutic peptides to nanoparticles.

In addition to its synthetic utility, 2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobutanoic acid has been investigated for its potential in bioorthogonal chemistry. A 2024 study published in Angewandte Chemie demonstrated its efficacy in strain-promoted alkyne-azide cycloaddition (SPAAC) reactions, which are pivotal for labeling biomolecules in live cells without interfering with native biological processes. The researchers successfully utilized this compound to label cell-surface glycans, enabling real-time tracking of glycosylation patterns in cancer cells.

Furthermore, the compound's application in proteomics has been explored. A recent preprint on bioRxiv detailed its use in activity-based protein profiling (ABPP), where it served as a probe to identify and quantify active enzymes in complex biological samples. The study revealed its high selectivity for cysteine proteases, suggesting its potential as a diagnostic tool for diseases characterized by dysregulated protease activity, such as cancer and inflammatory disorders.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as stability under physiological conditions and cost-effective large-scale production need to be addressed. Ongoing research aims to modify the core structure to enhance its pharmacokinetic properties while retaining its functional versatility. Collaborative efforts between academia and industry are expected to drive innovation in this area, paving the way for its integration into next-generation therapeutics and diagnostic platforms.

In conclusion, 2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobutanoic acid (CAS: 2172026-15-0) represents a promising tool in chemical biology and drug development. Its multifaceted applications—from peptide synthesis to bioorthogonal labeling—underscore its importance in advancing biomedical research. Future studies should focus on addressing current limitations and expanding its utility in clinical settings.